Cas no 1361841-15-7 (2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol)

• Product Name: 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol
• CAS No: 1361841-15-7
• MF: C₁₂H₆Cl₂F₂O
• MW: 275.078248500824
• CID: 4994541
• Update Time: 2025-10-30

2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol

• Inchi： 1S/C12H6Cl2F2O/c13-6-1-2-8(10(14)3-6)9-4-7(15)5-11(16)12(9)17/h1-5,17H
• InChI Key： ZCFDWDPOXMMHIR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1O)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Additional information on 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol

Introduction to 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol (CAS No. 1361841-15-7) and Its Emerging Applications in Chemical Biology

2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1361841-15-7, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both chlorine and fluorine substituents on a biphenyl core, which endows it with distinct electronic and steric characteristics. The specific arrangement of these substituents at the 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol structure not only influences its reactivity but also its interaction with biological targets, making it a promising candidate for further exploration in drug discovery and material science.

The biphenyl scaffold is a well-established motif in medicinal chemistry, with numerous examples demonstrating its utility as a pharmacophore. The introduction of halogen atoms, particularly fluorine and chlorine, into this framework can modulate the metabolic stability, lipophilicity, and binding affinity of the molecule. In the case of CAS No. 1361841-15-7, the presence of chlorine atoms at the 2' and 4' positions, along with fluorine atoms at the 3 and 5 positions, creates a molecule with a high degree of functionalization. This structural complexity allows for diverse chemical modifications and interactions with biological systems.

Recent studies have highlighted the potential of fluorinated biphenyls as scaffolds for developing novel therapeutic agents. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of small molecules to their targets, while chlorine substituents can provide additional points of interaction through halogen bonding or dipole-dipole interactions. The compound CAS No. 1361841-15-7 exemplifies this trend, as its unique substitution pattern may confer advantages in terms of selectivity and potency when compared to its unfluorinated or unchlorinated analogs.

In the realm of drug discovery, 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for constructing more complex scaffolds with tailored biological properties. For instance, researchers have explored its use in developing kinase inhibitors, where the halogenated biphenyl core can interact with key residues in the active site of target enzymes. The compound's ability to undergo further functionalization also allows for the creation of libraries of derivatives that can be screened for novel pharmacological activities.

Moreover, the field of materials science has recognized the value of halogenated biphenyls like CAS No. 1361841-15-7 due to their potential applications in organic electronics and polymer chemistry. The electron-deficient nature of fluorinated aromatic systems makes them suitable candidates for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The chlorine substituents can further enhance the thermal stability and processability of these materials, making them attractive for industrial applications.

From a synthetic chemistry perspective, CAS No. 1361841-15-7 represents an interesting challenge due to its complex substitution pattern. The synthesis of this compound requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, palladium catalysis, and fluorochemical methodologies are often employed to construct the desired framework efficiently. These synthetic strategies not only contribute to the preparation of this specific compound but also advance the broader field of heterocyclic chemistry.

The biological evaluation of 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol has revealed several promising activities that warrant further investigation. Preclinical studies have suggested that this compound may exhibit properties relevant to neurological disorders, cancer therapy, and anti-inflammatory applications. The ability of halogenated biphenyls to modulate receptor activity is well-documented, and CAS No. 1361841-15-7 is no exception in this regard. Its interaction with biological targets such as G protein-coupled receptors (GPCRs) or ion channels could lead to the development of new therapeutic strategies.

In conclusion, CAS No. 1361841-15-7, specifically referred to as 2',4'-Dichloro-3,5-difluoro-biphenyl-2-ol, is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. Additionally, its applications in advanced materials highlight its versatility beyond traditional pharmaceutical uses. As research continues to uncover new aspects of this compound's properties and functionalities, it is likely that further innovative applications will emerge.